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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of SURFONIC JL-80X, a nonionic surfactant. The information is

compiled from various safety data sheets and technical resources to ensure a thorough

understanding for laboratory and development applications.

Core Physicochemical and Safety Data
The following tables summarize the key quantitative data for SURFONIC JL-80X, providing a

clear comparison of its properties.

Physical and Chemical Properties
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Property Value Test Method/Conditions

Appearance
Clear and substantially free of

suspended matter
25°C[1]

Cloud Point 57 - 62 °C 1% aqueous solution[1][2]

Color, Pt-Co 100 max 25°C[1]

pH 6.5 - 7.5 1% solution[1]

Water Content 0.5 wt% max [1]

Flash Point 190 °C (375 °F)
Cleveland Open Cup (COC)[1]

[2]

Pour Point -5 °C (23 °F) [1][2]

Density 1.0037 g/mL at 25°C (77°F)[1][2]

Weight 8.35 lbs/US gal at 25°C (77°F)[1]

Viscosity, Kinematic 80 cSt at 15.6°C (60°F)[1][3]

51 cSt at 25°C (77°F)[1][2][3]

Hydroxyl Number 97 (theoretical) [1][2]

HLB Value 13.1 [1][4][5]

Performance Properties
Property Value Test Method/Conditions

Draves Wetting Time 4.8 seconds 0.1% solution, 3.0g hook[2]

17.8 seconds 0.05% solution[1]

Foam Height, Ross-Miles Initial: 75 mm 120°F, 0.1% solution[1][2]

After 5 minutes: 70 mm 120°F, 0.1% solution[1][2]

Surface Tension 29.2 dynes/cm 25°C, 0.1% solution[1][2][3]

Critical Micelle Concentration

(CMC)
51 ppm In aqueous solution[3]
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Toxicological and Environmental Data
Organism Test Result

Bluegill sunfish LC50 2.3 ppm[1]

Water flea LC50 2.6 ppm[1]

SURFONIC JL-80X is noted as being completely biodegradable based on semi-continuous

activated sludge studies.[1] However, it is also described as moderately toxic to aquatic life,

with its environmental persistence and bioaccumulation being undetermined according to some

sources.[6]

Experimental Protocols
The following are brief descriptions of the standard test methods cited for determining the

properties of SURFONIC JL-80X. For detailed procedures, it is recommended to consult the

official publications from the respective standards organizations.

ASTM D97 - Standard Test Method for Pour Point of Petroleum Products: This method

involves cooling a sample at a specified rate and examining it at intervals of 3°C for flow

characteristics. The pour point is the lowest temperature at which movement of the specimen

is observed.

ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque

Liquids: This test measures the time for a volume of liquid to flow under gravity through a

calibrated glass capillary viscometer. The kinematic viscosity is calculated by multiplying the

measured flow time by the calibration constant of the viscometer.

ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of

Liquids by Digital Density Meter: This method uses a digital density meter that measures the

change in frequency of a U-shaped tube when it is filled with the test liquid. The change in

frequency is proportional to the density of the liquid.

Cleveland Open Cup (COC) Method for Flash Point: An open cup containing the sample is

heated at a constant rate. A small flame is passed over the surface of the liquid at specified

temperature intervals. The flash point is the lowest temperature at which the vapors above

the liquid ignite.
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Draves Wetting Time: This test measures the time it takes for a weighted skein of cotton yarn

to sink in a solution of the surfactant. A shorter sinking time indicates better wetting

performance.

Ross-Miles Foam Height: This method measures the initial height of foam generated by

pouring a solution of the surfactant from a specified height into a receiver, and the foam

height remaining after a specified time.

Handling and Safety Workflow
Proper handling and storage are crucial for maintaining the integrity of SURFONIC JL-80X and

ensuring a safe laboratory environment. The following diagram illustrates the recommended

workflow for handling and storage.

Storage Conditions Handling Procedures Required PPE Spill Management Waste Disposal

Storage

Handling

Personal Protective Equipment (PPE) Spill Response

Disposal

Carbon steel tanks, pipes, and pumps Maintain anhydrous conditions to prevent corrosion
(Use drier on breathing nozzle) Store under inert atmosphere for long-term color stability Provide circulation to keep solids suspended Use low-pressure steam coils or steam tracing for pumping at low temperatures Avoid contact with skin, eyes, and clothing Avoid breathing vapor or mist Do not eat, drink, or smoke while using Wash hands thoroughly after handling Chemical resistant gloves Chemical goggles or face mask Full protective chemical suit and rubber boots Stop source of spill if safe to do so Use non-combustible material to absorb the spill Sweep up and shovel into appropriate containers for disposal Dispose of contents/container in accordance with local/regional/national/international regulations Do not reuse empty containers

Click to download full resolution via product page

SURFONIC JL-80X Handling and Storage Workflow

Regulatory and Safety Information
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SURFONIC JL-80X is not regulated under DOT/TDG classifications.[1] It has a WHMIS

classification of D2B.[1] All components are listed on the TSCA inventory.[7]

It is important to note that while SURFONIC JL-80X is considered a safer alternative to Triton

X-100, it does contain residual amounts of ethylene oxide and propylene oxide, which are

concerns for long-term exposure.[6][8] As with any chemical, it is crucial to read the full Material

Safety Data Sheet (MSDS) before use and to handle the product with appropriate precautions

in a well-ventilated area.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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